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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine-d3

Cat. No.: B12416434 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of N-Acetyl-L-tyrosine-d3.

This guide provides immediate, procedural, and step-by-step guidance for the safe handling of

N-Acetyl-L-tyrosine-d3 in a laboratory setting. By adhering to these protocols, you can

minimize risks and ensure the integrity of your research.

Personal Protective Equipment (PPE)
When handling N-Acetyl-L-tyrosine-d3, a comprehensive approach to personal protection is

crucial. The following table summarizes the required and recommended PPE.
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Protection Type Specific Equipment Standard Purpose

Eye Protection

Safety glasses with

side shields or

chemical goggles.

ANSI Z87.1,

European Standard

EN166

To protect eyes from

dust particles and

splashes.[1][2]

Hand Protection

Nitrile or other

chemically resistant

gloves.

To prevent skin

contact.[1]

Body Protection Laboratory coat.

To prevent

contamination of

personal clothing and

skin.[1][3]

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.

NIOSH (US) or CEN

(EU)

Recommended when

handling large

quantities, if exposure

limits are exceeded,

or if irritation occurs.

[2][4]

Hazard Identification and First Aid
While N-Acetyl-L-tyrosine is generally considered to have low toxicity, it is important to be

aware of potential hazards and the appropriate first aid response. The toxicological properties

of this specific deuterated compound have not been fully investigated.[4]
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Exposure Route Potential Hazard First Aid Measures

Eye Contact
May cause serious eye

irritation or damage.[2][5]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[2][4]

Skin Contact May cause skin irritation.[4][6]

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothing and shoes. Get

medical attention if irritation

persists.[2][5]

Inhalation
May cause respiratory tract

irritation.[4]

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.[4]

Ingestion
May cause gastrointestinal

irritation.[4]

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Seek

medical attention.[4]

Handling and Storage Protocols
Proper handling and storage are vital to maintain the chemical integrity of N-Acetyl-L-tyrosine-
d3 and to ensure a safe laboratory environment.

Engineering Controls:

Work in a well-ventilated area. For handling larger quantities or when there is a risk of

generating dust, a chemical fume hood is recommended.[1]
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Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[2][4]

Do not breathe dust.[2]

Wash hands thoroughly after handling.[4]

When weighing the powder, do so in a draft-shielded balance or a fume hood to prevent

aerosolization.[1]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed when not in use.[4]

Avoid humidity, sunlight, and high temperatures.[6]

Incompatible with strong oxidizing agents.[7]

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures.

Spill Cleanup:

Don appropriate PPE: Wear gloves, safety goggles, and a lab coat.[1]

Contain the spill: Sweep up the spilled solid material, taking care not to generate dust.[4]

Collect the material: Place the swept-up material into a suitable, closed container for

disposal.[4][8]

Decontaminate the area: Clean the spill area with soap and water.[1]

Waste Disposal:
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Waste containing N-Acetyl-L-tyrosine-d3 should be handled in accordance with local, state,

and federal regulations for chemical waste.[1]

As stable isotopes are not radioactive, no special precautions for radioactivity are necessary.

[1]

The disposal procedures are generally the same as for the unlabeled compound.[1] Dispose

of the material as you would with a non-hazardous material, following all applicable

regulations.[6]

Experimental Workflow for Handling N-Acetyl-L-
tyrosine-d3
The following diagram outlines the standard operational procedure for handling N-Acetyl-L-
tyrosine-d3 in a laboratory setting.
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Figure 1. A workflow diagram for the safe handling of N-Acetyl-L-tyrosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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